Cas no 1428356-94-8 (3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one)

• Product Name: 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one
• CAS No: 1428356-94-8
• MF: C₂₀H₂₁N₃O₃S
• MW: 383.46404337883
• CID: 5364799
• Update Time: 2025-10-28

3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

• 3-[4-[(1-methylimidazol-2-yl)sulfanylmethyl]piperidine-1-carbonyl]chromen-2-one
• 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one

• Inchi： 1S/C20H21N3O3S/c1-22-11-8-21-20(22)27-13-14-6-9-23(10-7-14)18(24)16-12-15-4-2-3-5-17(15)26-19(16)25/h2-5,8,11-12,14H,6-7,9-10,13H2,1H3
• InChI Key： DDZLAJUHCBDSBW-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(C=CC=C2)C=C1C(N1CCC(CSC2N(C)C=CN=2)CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one

Introduction to 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one and Its Significance in Modern Chemical Research

The compound with the CAS number 1428356-94-8, specifically named as 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one, represents a fascinating molecule in the realm of chemical biology and pharmaceutical innovation. This intricate structure, featuring a chromenone core linked to a piperidine moiety via a carbonyl group, has garnered significant attention due to its potential applications in drug discovery and therapeutic development.

At the heart of this compound lies a sophisticated interplay of functional groups, including a sulfanyl-substituted imidazole ring and a methylpiperidine moiety, which contribute to its unique chemical properties and biological activity. The chromenone scaffold, known for its stability and versatility in medicinal chemistry, serves as an excellent platform for modulating biological pathways. Recent advancements in synthetic chemistry have enabled the efficient preparation of this molecule, opening up new avenues for exploration.

In the context of contemporary research, the synthesis and characterization of 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one have been instrumental in understanding its role as a potential pharmacophore. The presence of the sulfanyl group attached to the imidazole ring enhances its ability to interact with biological targets, making it an attractive candidate for further investigation. Studies have demonstrated that such modifications can significantly influence the pharmacokinetic and pharmacodynamic properties of compounds, thereby improving their therapeutic efficacy.

One of the most compelling aspects of this molecule is its potential application in targeting neurological disorders. The combination of the chromenone core and the piperidine scaffold suggests that it may exhibit properties conducive to crossing the blood-brain barrier, a critical factor for treating central nervous system (CNS) diseases. Preliminary computational studies have indicated that this compound may possess favorable binding affinities to certain neurotransmitter receptors, which could be exploited for developing novel therapeutics.

Furthermore, the structural features of 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one make it an excellent candidate for exploring structure-activity relationships (SARs). By systematically modifying various functional groups within the molecule, researchers can fine-tune its biological activity to achieve desired outcomes. This approach has been successfully employed in other areas of drug discovery, where subtle changes in molecular structure can lead to significant improvements in potency and selectivity.

The role of computational chemistry in understanding the behavior of this compound cannot be overstated. Advanced molecular modeling techniques have allowed researchers to predict how it interacts with biological targets at an atomic level. These insights are crucial for designing experiments that maximize the chances of success in drug development. For instance, virtual screening has been used to identify potential binding sites on target proteins, which can then be validated experimentally.

Another exciting aspect of this research is the potential for developing multi-target drugs. The complex architecture of 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one suggests that it may be capable of interacting with multiple biological targets simultaneously. This concept is particularly appealing in treating complex diseases that involve multiple pathological pathways. By designing molecules that can modulate several targets at once, researchers hope to achieve more comprehensive therapeutic effects.

The synthesis of this compound also highlights the importance of green chemistry principles in modern pharmaceutical research. Efficient synthetic routes that minimize waste and reduce environmental impact are essential for sustainable drug development. Recent innovations in catalytic processes have enabled the preparation of complex molecules like this one with high yields and minimal byproducts, aligning with global efforts to promote sustainable practices.

In conclusion, 3-(4-{[(1-methyl-1H-imidazol-2-yl)sulfanyl]methyl}piperidine-1-carbonyl)-2H-chromen-2-one (CAS no 1428356-94-8) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential applications in treating neurological disorders make it an attractive molecule for future studies. As research continues to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play a significant role in shaping the future of drug development.